Cas no 14815-74-8 (ethyl 2-phenylpent-4-enoate)

• Product Name: ethyl 2-phenylpent-4-enoate
• CAS No: 14815-74-8
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 4601731
• PubChem ID: 13005250
• Update Time: 2025-10-28

ethyl 2-phenylpent-4-enoate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-2-propen-1-yl-, ethyl ester
• ethyl 2-phenylpent-4-enoate

• Inchi： 1S/C13H16O2/c1-3-8-12(13(14)15-4-2)11-9-6-5-7-10-11/h3,5-7,9-10,12H,1,4,8H2,2H3
• InChI Key： UVIIDCMCSMXQGO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(CC=C)C(=O)OCC

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 2-phenylpent-4-enoate

Ethyl 2-Phenylpent-4-enoate (CAS No. 14815-74-8): Properties, Applications, and Market Insights

Ethyl 2-phenylpent-4-enoate (CAS No. 14815-74-8) is an organic ester compound with a unique aromatic and unsaturated structure. This compound, also known as ethyl 2-phenyl-4-pentenoate, has garnered attention in various industries due to its versatile applications and distinct chemical properties. In this comprehensive guide, we explore its molecular characteristics, synthesis methods, industrial uses, and emerging trends in research and development.

The molecular formula of ethyl 2-phenylpent-4-enoate is C₁₃H₁₆O₂, featuring a phenyl group at the 2-position and a pent-4-enoate ester functional group. This structural configuration contributes to its fruity and floral aroma, making it valuable in fragrance and flavor formulations. Recent searches in AI-driven platforms show growing interest in "sustainable aroma chemicals" and "bio-based esters," positioning this compound as a potential candidate for green chemistry applications.

In the pharmaceutical sector, researchers are investigating ethyl 2-phenylpent-4-enoate derivatives for their potential biological activities. The compound's unsaturated bond offers opportunities for further chemical modifications, aligning with current trends in "drug discovery building blocks" and "medicinal chemistry intermediates." Analytical techniques like GC-MS and NMR are commonly used to characterize this ester, addressing frequent search queries about "how to identify phenyl-containing esters."

The industrial production of CAS 14815-74-8 typically involves esterification reactions between 2-phenylpent-4-enoic acid and ethanol. Process optimization remains a hot topic, with many searches focusing on "high-yield ester synthesis methods" and "catalyst selection for esterification." Recent advancements in enzymatic catalysis and continuous flow chemistry have opened new possibilities for more sustainable manufacturing approaches.

Market analysis reveals increasing demand for ethyl 2-phenylpent-4-enoate in specialty chemicals, particularly in regions with strong fragrance and flavor industries. The compound's stability and solubility profile make it suitable for various formulation systems, answering common formulation-related searches like "solubility of phenyl esters" and "ester stability in cosmetic products." Regulatory aspects are also frequently searched, with the compound generally recognized as safe for many applications when used appropriately.

From a research perspective, recent publications have explored the use of ethyl 2-phenyl-4-pentenoate as a precursor for more complex molecules. Its reactivity patterns align with current interests in "C-C bond formation strategies" and "stereoselective synthesis." The compound's chiral center offers opportunities for asymmetric synthesis, a rapidly growing field in organic chemistry.

Storage and handling of CAS 14815-74-8 require standard chemical safety precautions, with particular attention to its light sensitivity. This addresses common search queries about "how to store unsaturated esters" and "shelf life of aromatic esters." Proper storage in amber glass containers under inert atmosphere can significantly extend the compound's usability period.

Future prospects for ethyl 2-phenylpent-4-enoate include potential applications in advanced material science and as a template for bioactive molecule development. The growing interest in "functionalized aromatic compounds" and "ester-based polymers" suggests expanding opportunities for this versatile chemical intermediate. Ongoing research continues to uncover new possibilities for this structurally interesting molecule.

For manufacturers and researchers working with ethyl 2-phenylpent-4-enoate, quality control remains paramount. Analytical method development for this compound frequently appears in search trends, particularly regarding "HPLC analysis of phenyl esters" and "spectroscopic characterization of unsaturated compounds." Establishing robust quality standards ensures consistent performance in various applications.

The environmental profile of CAS 14815-74-8 has become increasingly important, reflecting broader industry trends toward sustainability. Recent searches show growing interest in "biodegradability of aromatic esters" and "green chemistry metrics for specialty chemicals." Life cycle assessment studies are helping to position this compound favorably in eco-conscious markets.